Graphite

Specification

• Description: Flake graphite is a naturally occurring form of graphite that is typically found as discrete flakes ranging in size from 50-800 μm in diameter and 1-150 μm thick. This form of graphite has a high degree of crystallinity, which equates to near theoretical true density, high thermal and electric conductivity, and low springback (excellent molding characteristics).; Flake graphite is a naturally occurring form of graphite that is typically found as discrete flakes ranging in size from 50-800 μm in diameter and 1-150 μm thick. This form of graphite has a high degree of crystallinity, which equates to near theoretical true density, high thermal and electric conductivity and low springback (excellent molding characteristics).; Graphite is an allotrope of carbon. Graphite is a nonmetallic showing high electrical conductivity. Synthetic graphite can be prepared by heating carbonaceous precursor in an inert atmosphere.; Graphite is the most stable allotrope of carbon under standard conditions. The only nonmetallic conductor of electricity. Graphite powder is used as an additive to alter the magnetorheology and electrical conductivity of magnetorheological elastomers (MREs).; Carbon that has been treated to create small, low-volume pores that increase the surface area available for adsorption.; Graphite (natural) appears as a mineral form of the element carbon. Hexagonal crystals or thin leaf-like layers. Steel-gray to black with a metallic luster and a greasy feel. An electrical conductor. Used for high-temperature crucibles, as a lubricant and in "lead" pencils.; Carbon, animal or vegetable origin appears as a black powder or granular mixed with a tar or starch and water binder pressed into regular lumps or briquettes. Heats slowly and ignites in air especially if wet.
• CAS No.: 7782-42-5
• Molecular Formula: C
• Molecular Weight: 12.011 g/mol
• IUPAC Name: carbon
• Standard InChI: InChI=1S/C
• Standard InChI Key: OKTJSMMVPCPJKN-UHFFFAOYSA-N
• Impurities: Benzene extract, 0-1.7%; Ash, 0-1.0%; Sulfur, 0-1.5% volatile matter, 0.4-9.0%; Polyaromatic hydrocarbons (PAH) are reportedly present in carbon blacks ... . /Carbon blacks/; Concns of individual polynuclear aromatic hydrocarbons (eg, anthracene, benzacridines, benzofluoranthenes, benzopyrenes, pyrene, etc) can range from <0.5 to 432 mg/kg /Carbon blacks/; Traces of Fe, SiO2, etc
• SMILES: [C]
• Canonical SMILES: [C]
• Boiling Point: Very high (USCG, 1999); Sublimes (NIOSH, 2016); 4200 °C; Sublimes at 3642 °C; triple point (graphite-liquid-gas), 4492 °C at a pressure of 101.325 kPa; >4000 °C; sublimes; Sublimes
• Colorform: Fine black powder; Black solid; FINE BLACK POWDER; Black porous soild, course granules or powder; Steel gray to black greasy feeling solid.; Usually soft, black scales, crystals rare; Soft black hexagonal crystals; insol in water, acid, alkali; sol in liquid iron; density: 2.2 g/cu cm; MP: 4,489 °C (10.3 GPA); BP: 3,825 °C (sublimes); One of the softest known materials
• Melting Point: 6602 °F (Sublimes) (NIOSH, 2016); Sublimes; >3500 °C; ≈3550 °C; sublimes; 6602°F (sublimes); 6602°F (Sublimes)